![molecular formula C14H15FO2 B8751179 8-(4-Fluorophenyl)-1,4-dioxaspiro[4.5]dec-7-ene CAS No. 122770-40-5](/img/structure/B8751179.png)
8-(4-Fluorophenyl)-1,4-dioxaspiro[4.5]dec-7-ene
Cat. No. B8751179
M. Wt: 234.27 g/mol
InChI Key: DJECMZKAFHJFMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05595993
Procedure details
A mixture of 8-(4-fluorophenyl)-1,4-dioxaspiro[4.5]decan-8-ol (2.0 g, 7.9 mmole) and a catalytic amount of p-toluenesulfonic acid in 50 ml toluene was heated at reflux for 1.5 hr. The mixture was cooled and washed with saturated sodium bicarbonate solution. The toluene was removed in vacuo and the residue recrystallized from hexane to give the product (81%, mp: 84°-85° C.). Calc'd for C14H15FO2 : C, 71.78%; H, 6.46%. Found: C, 71.33%; H, 6.33%.
Name
Yield
81%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2(O)[CH2:17][CH2:16][C:11]3([O:15][CH2:14][CH2:13][O:12]3)[CH2:10][CH2:9]2)=[CH:4][CH:3]=1.C1(C)C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH2:17][CH2:16][C:11]3([O:12][CH2:13][CH2:14][O:15]3)[CH2:10][CH:9]=2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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2 g
|
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)C1(CCC2(OCCO2)CC1)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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|
Smiles
|
C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 1.5 hr
|
|
Duration
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1.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled
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WASH
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Type
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WASH
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|
Details
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washed with saturated sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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|
Details
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The toluene was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue recrystallized from hexane
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=CC=C(C=C1)C1=CCC2(OCCO2)CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
